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Compound of Interest

Compound Name: 5-Methylnicotine-d3
CAS No.: 1190016-33-1
Cat. No.: B563360
Get Quote
. J

Executive Summary & Compound Profile

5-Methylnicotine-d3 is a high-value, stable isotope-labeled internal standard used primarily in
mass spectrometry (LC-MS/GC-MS) for the quantification of nicotine and its metabolites.

While the deuterium labeling (

H

) significantly increases the financial value of the material, it does not alter the toxicological
profile compared to its non-labeled parent, 5-Methylnicotine. As a structural analog of nicotine,
this compound must be handled as a potent neurotoxin and a cholinergic agonist.

Critical Safety Directive: Although 5-Methylnicotine is not explicitly listed by name under the
RCRA P-list (unlike Nicotine, PO75), best laboratory practice dictates treating it with P-list
equivalent rigor. This ensures compliance with "Toxic, N.O.S." (Not Otherwise Specified)
regulations and protects personnel from acute exposure risks.[1][2][3]

Compound Data for Waste Profiling
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Property Specification

Chemical Name 5-Methylnicotine-d3

CAS Number 1190016-33-1 (or similar, verify specific isomer)
C
H

Molecular Formula b
N

Primary Hazard Acute Toxicity (Oral, Dermal, Inhalation)

Waste Class Organic Toxic / Alkaloid

Treat as Acute Hazardous (P-List equivalent
RCRA Status
recommended)

Hazard Identification & Causality
To ensure safety, you must understand the why behind the disposal steps.
e Neurotoxicity: Like nicotine, this compound penetrates the skin rapidly. It binds to nicotinic

acetylcholine receptors. Improper disposal (e.g., trash can) puts custodial staff at risk of
dermal absorption.

o Environmental Persistence: Nicotinoids are harmful to aquatic life. Drain disposal is strictly
prohibited by EPA and local water authority regulations.

o Cross-Contamination (Memory Effects): As a deuterated internal standard, even micro-traces
left in glassware can contaminate future mass spec baselines. Rigorous rinsing is not just for
safety; it is for data integrity.

Step-by-Step Disposal Protocol
Phase 1: Pre-Disposal Preparation

PPE Requirements:
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Gloves: Double-gloving with Nitrile (minimum 5 mil thickness) is mandatory. Nicotine analogs
can permeate thin latex.

Respiratory: Work within a certified chemical fume hood.

Eye Protection: Chemical splash goggles.

Phase 2: Waste Segregation & Handling

Do not mix this compound with oxidizers (e.g., nitric acid, peroxides), as nitrogen-containing

heterocycles can form unstable byproducts.

Scenario A: Disposing of Residual Liquid (Stock Solutions)

Segregation: Collect solvent-based standards in a waste container specifically labeled "Toxic
Organic Waste - Alkaloids."

Solvent Compatibility: Ensure the bulk waste solvent (e.g., Methanol, Acetonitrile) is
compatible with the container material (HDPE or Glass).

Deactivation (Optional but Recommended): For large spills, adsorption onto activated
charcoal or clay-based absorbents is effective before placing in solid waste.

Scenario B: Disposing of "Empty" Vials (The Triple Rinse Rule)

Because this material is acutely toxic, a vial is not considered "RCRA Empty" by simply pouring

out the liquid.

Rinse 1: Add a small volume of compatible solvent (e.g., Methanol) to the vial. Cap and
vortex/shake. Decant into the Liquid Toxic Waste stream.

Rinse 2: Repeat.
Rinse 3: Repeat.

Final Disposal: Only after triple rinsing can the glass vial be defaced (label removed) and
placed in the Glass/Sharps container. If you cannot triple rinse, the entire vial must be
disposed of as Solid Hazardous Waste.
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Scenario C: Solid Waste (Gloves, Wipes, Weigh Boats)

Any solid material that has contacted the undiluted compound must be bagged in a sealed
hazardous waste bag (often yellow or red, depending on facility codes) and labeled for
Incineration.

Visual Workflow: Decision Tree

The following diagram illustrates the logical flow for segregating 5-Methylnicotine-d3 waste
streams to ensure compliance and safety.
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Start: Waste Generation

Identify Waste Type

Debris
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4
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Container: Haz Waste Solid Perform Triple Rinse
(Incineration) (Solvent -> Liquid Waste)

Rinsate lean Vial

Container: Lab Glass
(Defaced Label)

Container: Toxic Organic

(No Oxidizers)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating 5-Methylnicotine-d3 waste streams. Note that
rinsate from cleaning vials must be captured as hazardous liquid waste.

Regulatory & Compliance Framework
US EPA (RCRA) Context
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While 5-Methylnicotine is not PO75, the "Derived-from" rule and "Mixture" rule logic should be
applied to maintain a high safety margin.

» Waste Code Recommendation: If your facility requires a specific code, use Toxic
Solids/Liquids, Organic, N.O.S. (Not Otherwise Specified).

» Satellite Accumulation Areas (SAA): Waste must be stored at or near the point of generation.
The container must remain closed except when adding waste. This is the #1 citation during
EPA lab inspections.

Emergency Spill Procedures

o Evacuate: If a significant amount (>100 mg pure powder) is spilled outside a hood, evacuate
the immediate area.

e PPE Up: Do not attempt cleanup without proper PPE (Nitrile gloves, lab coat, goggles).
o Contain: Use a spill pillow or absorbent pads.

o Clean: Wipe the area with a solvent (ethanol or methanol) followed by a soap/water wash. All
cleanup materials are Hazardous Solid Waste.

References

o US Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed,
Characteristic and Mixed Radiological Wastes. RCRA Orientation Manual.[4] [Link]

e PubChem.Nicotine (Compound Summary).[5] National Library of Medicine. (Referenced for
toxicological analog comparison). [Link]

e Occupational Safety and Health Administration (OSHA).Toxic and Hazardous Substances:
1910.1450 - Occupational exposure to hazardous chemicals in laboratories.[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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